Cas no 2094750-09-9 (1-{6-bromoimidazo1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine)

• Product Name: 1-{6-bromoimidazo1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine
• CAS No: 2094750-09-9
• MF: C₁₂H₁₃BrN₄O
• MW: 309.161821126938
• CID: 6378331
• PubChem ID: 126816810
• Update Time: 2025-10-28

1-{6-bromoimidazo1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{6-bromoimidazo1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine
• 2094750-09-9
• Z2689181550
• 1-{6-bromoimidazo[1,2-a]pyrazine-3-carbonyl}-3-methylpyrrolidine
• AKOS033980895
• EN300-26603214

• Inchi： 1S/C12H13BrN4O/c1-8-2-3-16(6-8)12(18)9-4-15-11-5-14-10(13)7-17(9)11/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： ANSBPAUXGYENHX-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C=N1)=NC=C2C(N1CCC(C)C1)=O

Computed Properties

• Exact Mass: 308.02727g/mol
• Monoisotopic Mass: 308.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.5Ų

Additional information on 1-{6-bromoimidazo1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine

Introduction to 1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine (CAS No. 2094750-09-9)

1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine} (CAS No. 2094750-09-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry. Its unique scaffold, combining imidazo[1,2-apyrazine] and pyrrolidine moieties, positions it as a versatile building block for the synthesis of novel bioactive molecules.

The imidazo[1,2-apyrazine] core is a well-documented pharmacophore that has been extensively studied for its potential in drug discovery. This heterocyclic system is known for its ability to interact with various biological targets, making it a valuable component in the design of small-molecule drugs. The presence of a bromo substituent at the 6-position of the imidazo[1,2-apyrazine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies.

The pyrrolidine moiety appended to the imidazo[1,2-apyrazine scaffold introduces additional complexity and potential for biological activity. Pyrrolidine derivatives are widely recognized for their role in modulating various physiological processes, including neurotransmitter release and enzyme inhibition. The combination of these two heterocyclic systems in 1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine} suggests a multifaceted approach to drug design, potentially targeting multiple pathways simultaneously.

In recent years, there has been a surge in interest towards the development of dual-action compounds that can address multiple aspects of a disease simultaneously. This strategy not only increases the therapeutic efficacy but also reduces the likelihood of resistance development. The structural features of 1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine} make it an ideal candidate for such an approach. The compound's ability to engage with different biological targets could pave the way for novel therapeutic interventions in areas such as oncology and inflammation.

The synthesis of 1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine} involves a series of well-established organic reactions that highlight its synthetic accessibility. The key step involves the formation of the imidazo[1,2-apyrazine] core through a condensation reaction between 2-amino benzoyl bromide and 3-amino pyridazine. Subsequent bromination at the 6-position followed by carbonylation with methyl pyrrolidone yields the desired product. This synthetic route underscores the compound's feasibility for large-scale production and further derivatization.

The pharmacological profile of 1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine} has been preliminarily investigated in several in vitro assays. These studies have revealed promising activity against various disease-related targets. Notably, the compound has shown inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, preliminary data suggest that it may have anti-inflammatory properties by modulating cytokine production and immune cell function.

The potential therapeutic applications of this compound are vast and span across multiple disease indications. In oncology, its kinase inhibitory activity positions it as a candidate for developing novel anticancer agents that can disrupt tumor growth signaling pathways. In inflammation research, its ability to modulate immune responses could lead to new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drug candidates is often hampered by issues related to solubility and bioavailability. However, the structural features of 1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine} suggest that it may possess favorable pharmacokinetic properties. The presence of both polar and non-polar moieties in its structure enhances its solubility in both aqueous and lipid environments, which is crucial for efficient absorption and distribution within the body.

Ongoing research is focused on optimizing the synthetic route to improve yield and purity while exploring new derivatives that may enhance biological activity. Computational modeling techniques are being employed to predict binding interactions with potential targets, which will guide the design of more potent analogs. These efforts are part of a broader initiative to accelerate the transition from laboratory discoveries to clinical applications.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design is essential for identifying lead compounds with optimal properties. By leveraging these tools alongside traditional medicinal chemistry approaches, researchers can rapidly assess the potential of compounds like 1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine}. This integrated strategy ensures that promising candidates are efficiently prioritized for further development.

In conclusion, 1-{6-bromoimidazo[1,2-apyrazine-3-carbonyl}-3-methylpyrrolidine (CAS No. 2094750-09-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in oncology and inflammation make it an attractive candidate for further exploration. With continued research and development efforts aimed at optimizing its properties and exploring new derivatives, this compound holds great promise as a future therapeutic agent.